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Compound of Interest

Compound Name:
2-(2-

Methoxyphenoxy)ethanimidamide

CAS No.: 785724-01-8

Cat. No.: B3284466

Get Quote

Executive Summary & Chemical Identity
2-(2-Methoxyphenoxy)ethanimidamide (often stored as the Hydrochloride salt) is a

functionalized amidine commonly used as a synthetic intermediate in medicinal chemistry (e.g.,

adrenergic receptor research).

Unlike simple organic solvents, this compound presents a dual-hazard profile: the amidine

functional group renders it basic and potentially corrosive to mucous membranes, while the

phenoxy ether moiety adds stability that resists rapid environmental degradation.

Operational Directive: This substance must never be disposed of via sanitary sewer systems.

The primary disposal route is high-temperature incineration to ensure complete thermal

destruction of the nitrogen-carbon bonds.

Chemical Profile Table
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Parameter Data Operational Implication

Chemical Structure C9H12N2O2 (Free Base)

Contains Nitrogen; requires

specific incineration

parameters.

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk.

Acidity/Basicity Basic (pKa ~10-11 for amidine)

Do not mix with strong acids in

unvented containers

(exotherm).

Solubility Moderate (Water/Alcohol)
Spills can be diluted but must

be contained, not flushed.

Stability Hydrolytically Unstable

Decomposes to amides/esters

in strong acid/base; moisture

sensitive.

Hazard Characterization & Risk Assessment
Causality Analysis: Why do we handle it this way?

A. The Amidine Hazard (Corrosivity & Reactivity)
The amidine group (-C(=NH)NH2) is a strong organic base.[1] Upon contact with moisture or

weak acids on the skin/eyes, it can form a caustic solution causing chemical burns.

Mechanism: Protonation of the imine nitrogen releases hydroxide ions in aqueous

environments.

Incompatibility: Violent reaction potential with strong oxidizers (e.g., permanganates,

peroxides) and hypochlorites (bleach). Mixing with bleach can generate chloramines, which

are toxic and explosive gases.

B. The Phenoxy Ether Stability
The 2-methoxyphenoxy (guaiacol-like) tail is chemically robust.
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Environmental Fate: It does not degrade rapidly in standard water treatment facilities.

Release into waterways poses a risk of bioaccumulation in aquatic life.

Disposal Logic: Chemical oxidation or incineration is required to break the aromatic ether

bond.

Waste Stream Segregation Protocols
To ensure regulatory compliance and safety, segregate waste at the point of generation.

Protocol A: Solid Waste (Excess Substance)
Applicability: Expired pure substance, spill cleanup residues, contaminated weighing boats.

Container: High-density polyethylene (HDPE) or fiber drums with liners.

Labeling: "Hazardous Waste - Solid - Toxic/Irritant - Organic Amidine."

Destruction: Incineration (Rotary Kiln).

Protocol B: Liquid Waste (Mother Liquors/HPLC Waste)
Applicability: Reaction mixtures, HPLC effluents containing the substance.

Segregation:

Do NOT mix with "Halogenated Waste" unless the solvent itself is halogenated (e.g.,

DCM).

Do NOT mix with "Acidic Waste" without slow, controlled neutralization.

Container: Solvent-compatible safety can (polyethylene or stainless steel).

pH Control: If the waste stream is highly acidic (pH < 4), slowly neutralize to pH 6–8 using

Sodium Bicarbonate before sealing the container to prevent pressure buildup from

hydrolysis.

Emergency Response: Spill Cleanup
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Self-Validating System: The color change or dissolution confirms the action.

Isolate: Evacuate the immediate area (10 ft radius). Don PPE (Nitrile gloves, Safety Goggles,

N95/P100 respirator if dust is visible).

Contain:

Solid Spill: Cover with a dust suppressant (e.g., wet paper towels) to prevent

aerosolization.

Liquid Spill: Encircle with absorbent socks (polypropylene).

Neutralize (Liquid only): If the spill is a concentrated solution, apply a weak acid neutralizer

(Citric Acid powder) until pH paper indicates pH 7.

Collect: Scoop material into a wide-mouth jar. Do not sweep dry dust (creates inhalation

hazard).

Clean: Wipe surface with 10% ethanol followed by soap and water.

Visual Decision Logic: Disposal Workflow
The following diagram illustrates the decision process for disposing of 2-(2-
Methoxyphenoxy)ethanimidamide waste.
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Waste Generation:
2-(2-Methoxyphenoxy)ethanimidamide

Determine Physical State

Liquid / Solution Solid / Powder

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Bin: Halogenated Organic Waste

Yes

Bin: Non-Halogenated Organic Waste

No (Methanol, Water, DMSO)

Final Fate:
High-Temp Incineration

Is it Sharps/Glass?

Bin: Hazardous Solid Waste
(Fiber Drum)

No (Powder/Wipes)

Bin: Chemically Contaminated Sharps

Yes (Vials/Needles)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of amidine-based chemical waste.

Regulatory & Compliance (RCRA/DOT)
While this specific compound may not be explicitly listed on the EPA "P-List" or "U-List" (unless

specified by your local jurisdiction), it must be characterized by its properties.

RCRA Classification (USA):

If the waste is ignitable (due to solvent): D001.
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If pure substance: Classify as Non-Regulated Organic (unless toxicity testing proves

otherwise), but manage as Hazardous due to oral toxicity/irritation.

DOT Shipping (for Waste Hauling):

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-(2-
Methoxyphenoxy)ethanimidamide)

Hazard Class: 6.1 (Toxic) or 8 (Corrosive) - Check specific SDS for the salt vs. free base

form.

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 2-(2-
Methoxyphenoxy)ethanimidamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3284466/docs#operational-guide-safe-handling-and-
disposal-of-2-2-methoxyphenoxy-ethanimidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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